molecular formula C9H12N2O B8539663 5-(1-Ethoxyethenyl)-2-methylpyrimidine

5-(1-Ethoxyethenyl)-2-methylpyrimidine

Cat. No.: B8539663
M. Wt: 164.20 g/mol
InChI Key: YTCIYSWMCDYSCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(1-Ethoxyethenyl)-2-methylpyrimidine is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12N2O

Molecular Weight

164.20 g/mol

IUPAC Name

5-(1-ethoxyethenyl)-2-methylpyrimidine

InChI

InChI=1S/C9H12N2O/c1-4-12-7(2)9-5-10-8(3)11-6-9/h5-6H,2,4H2,1,3H3

InChI Key

YTCIYSWMCDYSCO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=C)C1=CN=C(N=C1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a N,N-dimethylformamide (10 mL) solution of 5-bromo-2-methylpyrimidine (0.50 g), tributyl(1-ethoxyethenyl)stannane (1.5 g) and bis(triphenylphosphine)palladium(II) dichloride (0.14 g) were added, and the resultant was stirred at 100° C. for 1 hour. After standing to cool to room temperature, an aqueous potassium fluoride solution (20 mL) and diethyl ether (20 mL) were added to the reaction solution, and the resultant was stirred. Insoluble material was filtered off through Celite, and the filtrate was subjected to extraction with diethyl ether. The organic layer was dried over magnesium sulfate, and the desiccant was filtered off. Then, the solvent was distilled off under reduced pressure. The obtained residue was purified by silica gel column chromatography (OH-type silica gel; hexane/ethyl acetate-gradient elution=90/10→75/25) to obtain the title compound (0.48 g) as a pale yellow solid.
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.14 g
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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